p-Methyl-alpha-(fluoromethyl)benzyl alcohol

• IUPAC Name: 2-fluoro-1-(4-methylphenyl)ethanol
• InChI: InChI=1S/C9H11FO/c1-7-2-4-8(5-3-7)9(11)6-10/h2-5,9,11H,6H2,1H3
• InChI Key: HHHXPHCEZLSAIY-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)C(CF)O
• Molecular Formula: C9H11FO
• Molecular Weight: 154.18 g/mol
• CAS No.: 40733-96-8

Description

Synthesis Analysis

The synthesis of benzyl alcohol involves the selective hydrogenation of benzaldehyde under visible light illumination. Pd-based catalysts on different support groups (activated carbon, alumina, clinoptilolite) are used in this process. Tertiary alcohols can be synthesized from carbon nucleophiles and ketones.

Molecular Structure Analysis

The structure of a molecule plays a crucial role in spin transport properties of such molecular junction. In PL configuration, benzyl alcohol molecular junction shows negative spin filter efficiency at 0.4 and 0.8 V.

Chemical Reactions Analysis

Selective hydrogenation of benzaldehyde (BAld) is used as an environmentally friendly industrial process in the production of benzyl alcohol (BA), which is an important feedstock for the synthesis of pharmaceuticals.

Physical and Chemical Properties Analysis

P-Methyl-alpha-(fluoromethyl)benzyl alcohol is slightly soluble in water.

Scientific Research Applications

Fluorinated Compounds in Organic Synthesis and Material Science

• Chromene Derivatives for Biological Applications : A study explored the development of a chromene-based fluorescent probe for NIR visualization of thiol flux in physiology and pathology, demonstrating the utility of fluorinated compounds in developing sensitive and specific molecular probes for biological research (Yang et al., 2019).

• Conformational Preferences and Hydrogen Bond Acidity : Research on α-fluoro-o-cresols highlighted the influence of fluorination on intramolecular hydrogen bonding, indicating the potential of fluorinated benzyl alcohols in designing molecules with specific conformational and reactive properties (Bogdan et al., 2016).

• C-H Activation in Organic Synthesis : Palladium-catalyzed ortho C-H methylation and fluorination of benzaldehydes using transient directing groups showcased the utility of fluorinated reagents in facilitating selective organic transformations (Chen & Sorensen, 2018).

Environmental Applications and Fluorinated Heterocycles

• Fluorinated Heterocycles Synthesis : A study reported a mild intramolecular fluoro-cyclisation of benzylic alcohols and amines to afford fluorinated heterocycles, highlighting the role of fluorinated compounds in synthesizing structurally complex molecules (Parmar & Rueping, 2014).

• Atmospheric Transport of Fluorinated Compounds : Investigation into the air concentrations of fluorotelomer alcohols and perfluorocarboxylic acids revealed the environmental implications of fluorinated compounds, emphasizing their persistence and global distribution (Shoeib et al., 2006).

Advanced Synthesis Techniques and Mechanistic Insights

• Trifluoromethylthiolation of Benzylic C-H Bonds : A method for the trifluoromethylthiolation of benzylic C-H bonds using organophotoredox catalysis was developed, demonstrating a novel approach to incorporating fluorinated groups into organic molecules (Xu et al., 2019).

• Formation of Perfluorocarboxylic Acids : Research on the atmospheric oxidation of 8:2 fluorotelomer alcohol to perfluorooctanoic acid (PFOA) and other perfluorocarboxylic acids provided insights into the environmental fate of fluorinated alcohols (Wallington et al., 2006).

Mechanism of Action

Target of Action

Many aromatic alcohols, such as benzyl alcohol, are used in medical applications due to their antiparasitic properties . They may act on parasites such as lice, disrupting their nervous system and leading to their death .

Mode of Action

The exact mode of action can vary, but it often involves interaction with biological targets, leading to changes in the target’s function. For example, benzyl alcohol is known to affect the nervous system of parasites .

Biochemical Pathways

Aromatic alcohols can be metabolized in the body through various pathways. For instance, benzyl alcohol can be metabolized via the catechol ortho-pathway .

Result of Action

The molecular and cellular effects of a compound’s action depend on its target and mode of action. In the case of benzyl alcohol, its antiparasitic action results in the death of the parasites .

Safety and Hazards

When heated to decomposition, p-Methyl-alpha-(fluoromethyl)benzyl alcohol emits acrid smoke and toxic fumes of carbon monoxide and carbon dioxide. It can react with acids, acid chlorides, acid anhydrides, and oxidizing agents.